Squalene

Anticancer Properties:

Squalene's potential role in cancer prevention and treatment is a major area of investigation. Studies have shown that squalene may inhibit the growth and proliferation of cancer cells in vitro []. The mechanism behind this effect is still under investigation, but some theories suggest squalene might interfere with cancer cell signaling pathways or boost the immune system's response to tumors []. However, more research is needed to confirm these findings and understand the optimal dosage and delivery methods for squalene in cancer treatment [].

Antioxidant Activity:

Squalene's chemical structure with its six double bonds allows it to act as a free radical scavenger. Free radicals are unstable molecules that can damage cells and contribute to various health conditions. Studies have shown that squalene can effectively neutralize these free radicals, potentially offering protection against oxidative stress and age-related diseases [].

Skin Health Benefits:

Squalene is a natural component of human sebum, an oily substance that helps maintain skin hydration and elasticity. Research suggests that topical application of squalene may improve skin barrier function, promoting moisture retention and reducing dryness []. Additionally, squalene's antioxidant properties might offer some protection against UV damage and contribute to overall skin health [].

Drug Delivery Systems:

Squalene's unique properties are being explored for its potential use in drug delivery systems. Its ability to form stable emulsions makes it a promising candidate for encapsulating drugs and improving their bioavailability []. This could be particularly valuable for delivering hydrophobic drugs that have difficulty dissolving in water.

Vaccine Adjuvant:

Squalene-based adjuvants are being investigated as potential tools to enhance the immune response to vaccines. Adjuvants are substances added to vaccines to stimulate the immune system and improve the effectiveness of the vaccine. Studies suggest that squalene-based adjuvants can boost the body's antibody response to certain vaccines, potentially leading to more potent and long-lasting immunity [].

Squalene is an organic compound classified as a triterpene, with the chemical formula $\text{C}_{30}\text{H}_{50}$. It appears as a colorless oil, though impurities can give it a yellowish hue. Historically, squalene was primarily sourced from shark liver oil, which is reflected in its name derived from the genus Squalus (sharks) . This compound plays a crucial role in the biosynthesis of sterols and steroid hormones, serving as a precursor in the production of cholesterol and other important biomolecules in animals and plants . Notably, squalene is found in various sources including human sebum, vegetable oils, and fungi.

In the human body, squalene plays a crucial role in skin health. It helps maintain skin hydration by forming a protective barrier that prevents water loss []. Squalene's emollient properties contribute to smoother, more supple skin [].

Additionally, squalene can be enzymatically converted into 2,3-oxidosqualene through oxidation via squalene monooxygenase. This compound is a critical intermediate in the biosynthesis of steroids .

Squalene exhibits various biological activities that contribute to its importance in both health and industry. It is recognized for its moisturizing properties and is commonly used in cosmetic formulations due to its ability to enhance skin hydration and barrier function . Moreover, squalene has been studied for its potential immunological benefits; it acts as an adjuvant in vaccines by stimulating immune responses without being an active immunogen itself . Its low toxicity profile makes it suitable for use in pharmaceuticals and cosmetics.

Squalene can be synthesized through both natural and synthetic pathways:

• Biosynthesis: In biological systems, squalene is synthesized from two molecules of farnesyl pyrophosphate through a condensation reaction catalyzed by the enzyme squalene synthase. This process requires nicotinamide adenine dinucleotide phosphate (NADPH) as a reducing agent .
• Chemical Synthesis: Industrially, synthetic squalene is produced from geranylacetone through various chemical processes . Advances in biotechnology have also led to the development of genetically engineered yeast and bacteria capable of producing squalene more sustainably, reducing reliance on shark-derived sources .

Squalene has diverse applications across multiple fields:

• Cosmetics: Used extensively for its moisturizing properties in creams and lotions.
• Pharmaceuticals: Acts as an adjuvant in vaccines (e.g., MF59) to enhance immune responses.
• Food Industry: Employed as a food additive due to its antioxidant properties.
• Nutraceuticals: Investigated for potential health benefits related to cholesterol management and immune support .

Research on squalene interactions focuses primarily on its reactions with ozone and other reactive species present in indoor environments. Studies show that when human skin oils containing squalene are exposed to ozone, they undergo ozonolysis, resulting in various volatile organic compounds that can affect indoor air quality . The kinetics of these reactions indicate that factors such as humidity and temperature significantly influence the rate of squalene degradation and the formation of by-products .

Squalene shares structural similarities with several other compounds within the terpenoid family. Here are some notable comparisons:

Squalene's uniqueness lies in its role as a precursor for both sterols and hopanoids across various organisms while also being a significant component of human sebum and skin oils . Its ability to serve multiple functions—ranging from cellular metabolism to cosmetic applications—distinguishes it from other similar compounds.